Cas no 620960-26-1 (1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea)

• Product Name: 1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea
• CAS No: 620960-26-1
• MF: C₁₇H₂₁F₆N₃S
• MW: 413.424163579941
• MDL: MFCD09834839
• CID: 956139
• PubChem ID: 11486766
• Update Time: 2025-08-05

1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-2-(dimethylamino)cyclohexyl)thiourea
• 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-3-[(1R,2R)-(-)-2-(DIMETHYLAMINO)CYCLOHEXYL]THIOUREA (R,R-TUC)
• 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea
• 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-(-)-2-(dimethylamino)cyclohexyl]thiourea(R,R-TUC)
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-(-)-2-(dimethylamino)cyclohexyl]thiourea
• AK102107
• NQRCAVZHOLYEBJ-ZIAGYGMSSA-N
• 1-[3,5-Bis
• SCHEMBL812122
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-(-)-2-(dimethylamino)cyclohexyl]thiourea, AldrichCPR
• C17H21F6N3S
• MFCD09834839
• DS-3777
• AKOS022184801
• 620960-26-1
• DB-180691
• CS-0061697
• A868556
• EN300-7416800
• 1-[3 pound not5-Bis(trifluoromethyl)phenyl]-3-[(1R pound not2R)-2-(dimethylamino)cyclohexyl]thiourea
• 916665-84-4
• AMY23941
• (r,r)-trans-1-[3,5-bis(trifluoromethyl)phenyl]-3-[2-(n,n-dimethylamino)cyclohexyl]thiourea
• 1-[3,5-bis(trifluoromethy) phenyl]-3-[(1R,2R)-(-)-2-(dimethylamino)cyclohexyl]thiourea
• 1-[3,5-bis(trifluoromethy)phenyl]-3-[(1R,2R)-(-)-2-(dimethylamino)cyclohexyl]thiourea
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-(-)-2-(dimethylamino)cyclohexyl)thiourea (R,R-TUC)
• C75913
• CS-0093326
• CHEMBL3746712
• 1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea

• MDL： MFCD09834839
• Inchi： 1S/C17H21F6N3S/c1-26(2)14-6-4-3-5-13(14)25-15(27)24-12-8-10(16(18,19)20)7-11(9-12)17(21,22)23/h7-9,13-14H,3-6H2,1-2H3,(H2,24,25,27)/t13-,14-/m1/s1
• InChI Key： NQRCAVZHOLYEBJ-ZIAGYGMSSA-N
• SMILES： S=C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)N[C@@H]1CCCC[C@H]1N(C)C

Computed Properties

• Exact Mass: 413.13600
• Monoisotopic Mass: 413.13603783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 4.7

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 87-88°C
• Boiling Point: 380.8±52.0 °C at 760 mmHg
• Flash Point: 184.1±30.7 °C
• PSA: 59.39000
• LogP: 5.34730
• Solubility: Not available
• Specific Rotation: -42° (c 1.05, CHCl3)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on 1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea

Compound CAS No. 620960-26-1: 1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea

The compound with CAS No. 620960-26-1, known as 1-3,5-Bis(trifluoromethyl)phenyl-3-(1R,2R)-2-(dimethylamino)cyclohexylthiourea, is a complex organic molecule with a unique structure that combines a thiourea functional group with a substituted phenyl ring and a cyclohexane moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including drug discovery and materials science.

The molecular structure of this compound is characterized by the presence of a trifluoromethyl group attached to the phenyl ring at positions 3 and 5. These substituents contribute to the molecule's stability and reactivity, making it a valuable component in synthetic chemistry. The cyclohexane ring, which is substituted with a dimethylamino group at position 2, adds further complexity to the molecule's geometry and functional properties.

Recent studies have explored the thiourea functionality of this compound in detail. Thioureas are known for their ability to form hydrogen bonds and act as ligands in coordination chemistry. In this compound, the thiourea group plays a critical role in determining its reactivity and selectivity in various chemical reactions. Researchers have reported that this compound exhibits promising activity in catalytic processes, particularly in the synthesis of bioactive molecules.

The stereochemistry of the compound is another area of interest. The (1R,2R) configuration of the cyclohexane ring ensures a specific spatial arrangement of the substituents, which is crucial for its biological activity. This stereochemical feature has been leveraged in the design of enantioselective catalysts and chiral recognition systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and excellent purity levels, making it feasible for large-scale production.

Applications of this compound are diverse. In the pharmaceutical industry, it has been investigated as a potential lead molecule for drug development due to its ability to modulate enzyme activity and interact with biological targets. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethyl groups significantly influence the molecule's electron distribution, enhancing its ability to participate in π-interactions and hydrogen bonding.

In conclusion, CAS No. 620960-26-1 represents a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as an important tool in modern chemical research.